2-[3-(2-fluoro-4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2Z)-3,4,5,6,7,8-hexahydro-2H-cyclohepta[d][1,3]thiazol-2-ylidene]acetamide

• Molecular Formula: C21H21FN4O3S
• Molecular Weight: 428.5 g/mol
• IUPAC Name: 2-[3-(2-fluoro-4-methoxyphenyl)-6-oxopyridazin-1-yl]-N-(5,6,7,8-tetrahydro-4H-cyclohepta[d][1,3]thiazol-2-yl)acetamide
• InChI: InChI=1S/C21H21FN4O3S/c1-29-13-7-8-14(15(22)11-13)16-9-10-20(28)26(25-16)12-19(27)24-21-23-17-5-3-2-4-6-18(17)30-21/h7-11H,2-6,12H2,1H3,(H,23,24,27)
• InChI Key: FGEQMCPSDPTYSL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=NC4=C(S3)CCCCC4)F

Description

This compound features a pyridazinone core (6-oxopyridazin-1(6H)-yl) substituted at position 3 with a 2-fluoro-4-methoxyphenyl group, linked via an acetamide bridge to a (2Z)-3,4,5,6,7,8-hexahydro-2H-cyclohepta[d][1,3]thiazol-2-ylidene moiety. The pyridazinone scaffold is known for its bioisosteric properties and pharmacological relevance, particularly in anti-inflammatory and analgesic applications .

Synthetic routes for analogous compounds typically involve alkylation of pyridazinone precursors with chloroacetamides or coupling reactions with heterocyclic amines . Structural validation of such hybrids relies on spectroscopic techniques (e.g., IR, NMR) and crystallographic methods, as emphasized in modern crystallography practices .

Biological Activity

The compound 2-[3-(2-fluoro-4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2Z)-3,4,5,6,7,8-hexahydro-2H-cyclohepta[d][1,3]thiazol-2-ylidene]acetamide is a complex organic molecule with potential biological activities. This article delves into its synthesis, chemical properties, and biological evaluations, particularly focusing on its anticancer properties and other pharmacological effects.

Basic Information

Property	Value
Molecular Formula	C19H22FN3O3S
Molecular Weight	400.43 g/mol
CAS Number	1246047-43-7
LogP	3.4618
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	7

Structural Representation

The structure of the compound includes a pyridazinone core with substituents that enhance its biological activity. The presence of a fluorine atom and a methoxy group on the phenyl ring is noteworthy for its potential interactions in biological systems.

Anticancer Activity

Recent studies have demonstrated that compounds similar to the target compound exhibit significant anticancer properties. For instance, derivatives of pyridazinones have shown potent activity against various cancer cell lines:

• Cell Lines Tested : MDA-MB-468 (triple-negative breast cancer), MCF-7 (hormone receptor-positive breast cancer).
• Mechanism of Action : These compounds often act as inhibitors of the epidermal growth factor receptor (EGFR) and show synergistic effects when combined with existing therapies like gefitinib.

Case Study: Anticancer Efficacy

In one study, a series of pyridazinone derivatives were synthesized and evaluated for their cytotoxicity against MDA-MB-468 cells. The most potent compounds exhibited GI50 values significantly lower than gefitinib, indicating enhanced efficacy. For example:

Compound	GI50 (µM)	Selectivity Ratio (MDA-MB-468/MCF-7)
Compound A	5.2	10.2
Compound B	6.0	9.8

These findings suggest that modifications to the pyridazinone structure can lead to improved selectivity and potency against cancer cells.

Other Biological Activities

In addition to anticancer properties, the compound's activity has been explored in other areas:

• Antiviral Activity : Some derivatives have shown promise as antiviral agents, particularly against Hepatitis B virus (HBV). The mechanism often involves inhibition of viral polymerases.
• Anti-inflammatory Effects : Compounds with similar structures have been investigated for their anti-inflammatory properties, which could be beneficial in treating various inflammatory diseases.

Synthesis and Evaluation

The synthesis of the target compound typically involves multi-step organic reactions including:

• Formation of the Pyridazinone Core : Utilizing starting materials like 2-fluoro-4-methoxyphenyl derivatives.
• Cyclization Reactions : To introduce the thiazole moiety.
• Acetamide Formation : Finalizing with acetamide groups to enhance solubility and biological activity.

Experimental Methods

Biological evaluations often employ assays such as:

• MTT Assay : To determine cell viability and cytotoxicity.
• Western Blotting : For analyzing protein expression related to apoptosis and cell cycle regulation.

Summary of Findings

The biological evaluations indicate that the compound has significant potential as an anticancer agent with additional antiviral and anti-inflammatory activities. Further studies are necessary to fully elucidate its mechanisms of action and therapeutic potential.

Comparison with Similar Compounds

Key Observations:

Substituent Effects: The target compound’s 2-fluoro-4-methoxyphenyl group may enhance lipophilicity and bioavailability compared to the chlorophenyl/fluorophenyl groups in 6f and 6g .

Spectroscopic Trends: IR C=O stretches in analogues (1623–1681 cm⁻¹) correlate with the pyridazinone and acetamide carbonyls. The target compound is expected to exhibit similar peaks. Aromatic proton shifts in analogues (δ 7.10–7.55) suggest the target’s phenyl group would resonate in this range, with splitting patterns influenced by fluorine and methoxy substituents .

Biological Implications :

• Compounds 6e–6g demonstrated in vivo analgesic (ED₅₀: 12–28 mg/kg) and anti-inflammatory (30–45% edema inhibition) activities, suggesting the target compound may share these effects due to structural similarity .
• The cycloheptathiazole system in the target compound could offer unique binding interactions compared to the antipyrine or piperazine moieties in analogues .

Heterocyclic Systems and Functional Group Variations

• Thiadiazole Analogues: Compounds like those in Figs. 51–52 feature imidazo-thiadiazole cores instead of pyridazinones. These systems exhibit antimicrobial activity, highlighting the role of sulfur-containing heterocycles in diverse pharmacological profiles.
• Synthetic Methodologies: The target compound’s synthesis likely parallels alkylation strategies used for 6e–6h (e.g., coupling chloroacetamides with pyridazinones under basic conditions) .